Cas no 1010395-66-0 (3-O-{[beta-D-glucopyranosyl(1->2)]-[beta-D-glucopyranosyl(1->4)]-beta-D-glucopyranosyl}-(25S)-5beta-spirostan-3beta-ol)

• Product name: 3-O-{[beta-D-glucopyranosyl(1->2)]-[beta-D-glucopyranosyl(1->4)]-beta-D-glucopyranosyl}-(25S)-5beta-spirostan-3beta-ol
• CAS No: 1010395-66-0
• MF: C₄₅H₇₄O₁₈
• MW: 903.05827665329
• CID: 2011960

3-O-{[beta-D-glucopyranosyl(1->2)]-[beta-D-glucopyranosyl(1->4)]-beta-D-glucopyranosyl}-(25S)-5beta-spirostan-3beta-ol Chemical and Physical Properties

Names and Identifiers

• 3-O-{[beta-D-glucopyranosyl(1->2)]-[beta-D-glucopyranosyl(1->4)]-beta-D-glucopyranosyl}-(25S)-5beta-spirostan-3beta-ol
• shatavarin IX
• Spirostan-3-ol; (3β,5β,25S)-form, 3-O-[β-D-Glucopyranosyl-(1->2)-[β-D-glucopyranosyl-(1->4)]-β-D-glucopyranoside]
• (-)-Shatavarin IX

• Inchi： InChI=1S/C45H74O18/c1-19-7-12-45(56-18-19)20(2)30-26(63-45)14-25-23-6-5-21-13-22(8-10-43(21,3)24(23)9-11-44(25,30)4)57-42-39(62-41-36(54)34(52)32(50)28(16-47)59-41)37(55)38(29(17-48)60-42)61-40-35(53)33(51)31(49)27(15-46)58-40/h19-42,46-55H,5-18H2,1-4H3
• InChI Key： OIFAMCXLOMUUDR-UHFFFAOYSA-N
• SMILES： CC1C2C(CC3C4CCC5CC(CCC5(C)C4CCC23C)OC2OC(CO)C(OC3OC(CO)C(O)C(O)C3O)C(O)C2OC2OC(CO)C(O)C(O)C2O)OC11CCC(C)CO1

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 63
• XLogP3: 2.695

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins